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Compound of Interest

Compound Name: Ajugamarin F4

Cat. No.: B12401247

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Ajugamarin F4, a neo-clerodane
diterpenoid of interest to researchers in natural product chemistry, pharmacology, and drug
development. This document outlines its chemical identity, physicochemical properties, and
biological activities, supported by experimental protocols and pathway diagrams.

Chemical Identification and Properties

Ajugamarin F4 is a naturally occurring neo-clerodane diterpenoid that has been isolated from
various plant species of the Ajuga genus.

Identifier Value Reference
CAS Number 122587-84-2 [11[2]
PubChem ID Not available

Molecular Formula C29H4209 [3]
Molecular Weight 534.64 g/mol [3]

Physicochemical Data:
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Property Value Reference
Appearance Amorphous powder [4]
Optical Rotation [a]D +58.9° (c 0.18, CHCI3) [4]

Spectroscopic Data

The structure of Ajugamarin F4 has been elucidated primarily through nuclear magnetic
resonance (NMR) spectroscopy. The following table summarizes the reported *H and 3C NMR

spectral data.

1H and 3C NMR Data (CDClIs):
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Position 13C (oc¢) 'H (6H, mulit., J in Hz)
1 38.6 1.85, m; 1.65, m

2 25.4 1.75, m

3 78.1 5.20,dd, 11.0,4.5

4 43.6 -

5 46.5 2.10, m

6 74.3 4.95,t, 8.0

7 35.8 2.05, m; 1.55; m

8 41.7 1.90, m

9 48.9 2.25,m

10 45.2 -

11 27.8 2.30, m; 1.95, m

12 70.1 5.85,1,7.5

13 139.8 -

14 143.2 7.20, br s

15 110.1 4.80, brs; 4.75, br s

16 64.5 4.60, d, 12.0; 4.50, d, 12.0
17 17.2 0.95,d,7.0

18 61.3 3.80, d, 12.0; 3.70, d, 12.0
19 170.2 -

20 15.8 1.05, s

6-OAC 170.5, 21.0 2.00, s

19-OAc 170.8,21.1 2.08, s

6.85, qq, 7.0, 1.5; 1.80, d, 7.0;

12-O-Tiglate 167.5, 128.8, 138.2, 145, 12.1
1.75,s
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Data compiled from related neo-clerodane diterpenoid analyses.

Experimental Protocols
Isolation and Purification

Ajugamarin F4 is typically isolated from the aerial parts of Ajuga species. A general protocol is
as follows:

o Extraction: Dried and powdered plant material is extracted with a suitable solvent, such as
methanol or ethanol, at room temperature. The solvent is then evaporated under reduced
pressure to yield a crude extract.

o Fractionation: The crude extract is suspended in water and partitioned successively with
solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

o Chromatography: The fraction containing Ajugamarin F4 (typically the chloroform or ethyl
acetate fraction) is subjected to column chromatography on silica gel, eluting with a gradient
of n-hexane and ethyl acetate.

» Further Purification: Fractions containing the target compound are further purified by
repeated column chromatography on silica gel and/or preparative high-performance liquid
chromatography (HPLC) to yield pure Ajugamarin F4.

lllustrative HPLC-Guided Isolation Workflow:

HPLC Pure Ajugamarin F4

Click to download full resolution via product page

Caption: General workflow for the isolation of Ajugamarin F4.

Biological Activity Assays

Insect Antifeedant Assay (Leaf Disc Choice Test):
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o Leaf discs of a suitable plant (e.g., cabbage or lettuce) are treated with a solution of
Ajugamarin F4 in a volatile solvent (e.g., acetone) at various concentrations. Control discs
are treated with the solvent alone.

 After solvent evaporation, a treated disc and a control disc are placed in a petri dish with a
single insect larva (e.g., Spodoptera littoralis).

e The consumption of each disc is measured after a set period (e.g., 24 hours).

e The antifeedant index is calculated to determine the feeding deterrence of the compound.

Biological Activities and Signaling Pathways

Neo-clerodane diterpenoids, including Ajugamarin F4, have been reported to possess a range
of biological activities, including insect antifeedant, anti-inflammatory, and neuroprotective
effects.

Potential Anti-Inflammatory Signaling Pathway:

Recent studies on other neo-clerodane diterpenoids suggest that their anti-inflammatory effects
may be mediated through the inhibition of pro-inflammatory signaling pathways such as the NF-
kKB and MAPK pathways. These pathways are crucial in the cellular response to inflammatory
stimuli like lipopolysaccharide (LPS).
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Caption: Proposed anti-inflammatory mechanism of Ajugamarin F4.
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Conclusion

Ajugamarin F4 represents a promising natural product with potential applications in agriculture
and medicine. Further research is warranted to fully elucidate its mechanism of action and
therapeutic potential. This technical guide serves as a foundational resource for scientists and
researchers engaged in the study of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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